Cas no 860786-18-1 (3H-1,2,4-Triazol-3-one, 4-(3-fluorophenyl)-2,4-dihydro-2,5-dimethyl-)

3H-1,2,4-Triazol-3-one, 4-(3-fluorophenyl)-2,4-dihydro-2,5-dimethyl- is a fluorinated triazolone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 3-fluorophenyl substituent, which may enhance binding affinity or metabolic stability in bioactive compounds. The presence of methyl groups at the 2- and 5-positions contributes to steric and electronic modulation, influencing reactivity and selectivity. This compound is of interest for its role as a synthetic intermediate in the development of heterocyclic frameworks, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. High purity and well-defined characterization ensure reproducibility in research applications.

3H-1,2,4-Triazol-3-one, 4-(3-fluorophenyl)-2,4-dihydro-2,5-dimethyl- structure

860786-18-1 structure

Product Name:3H-1,2,4-Triazol-3-one, 4-(3-fluorophenyl)-2,4-dihydro-2,5-dimethyl-

CAS No:860786-18-1

MF:C₁₀H₁₀FN₃O

MW:207.204305171967

MDL:MFCD03787603

CID:828052

PubChem ID:3827904

Update Time:2025-10-29

3H-1,2,4-Triazol-3-one, 4-(3-fluorophenyl)-2,4-dihydro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazol-3-one, 4-(3-fluorophenyl)-2,4-dihydro-2,5-dimethyl-
- 4-(3-FLUOROPHENYL)-1,3-DIMETHYL-1H-1,2,4-TRIAZOL-5(4H)-ONE
- 4-(3-fluorophenyl)-2,5-dimethyl-1,2,4-triazol-3-one
- 4-(3-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
- 4-(3-fluorophenyl)-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
- MFCD03787603
- AKOS015992107
- 12T-0219
- 3H-1,2,4-Triazol-3-one,4-(3-fluorophenyl)-2,4-dihydro-2,5-dimethyl
- 860786-18-1
- DTXSID20396977
- MDL： MFCD03787603
- Inchi： 1S/C10H10FN3O/c1-7-12-13(2)10(15)14(7)9-5-3-4-8(11)6-9/h3-6H,1-2H3
- InChI Key： COXSGEKTFTUGHT-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)N1C(N(C)N=C1C)=O

Computed Properties

Exact Mass: 207.08079011g/mol
Monoisotopic Mass: 207.08079011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 35.9Å²

Experimental Properties

Density: 1.28
Boiling Point: 277.1℃
Flash Point: 121.4℃

3H-1,2,4-Triazol-3-one, 4-(3-fluorophenyl)-2,4-dihydro-2,5-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB296635-100 mg	4-(3-Fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one; .	860786-18-1		100 mg	€221.50	2023-07-20
Chemenu	CM304582-1g	4-(3-Fluorophenyl)-1,3-dimethyl-1H-1,2,4-triazol-5(4H)-one	860786-18-1	95%	1g	$494	2023-03-05
Alichem	A019108942-1g	4-(3-Fluorophenyl)-1,3-dimethyl-1H-1,2,4-triazol-5(4H)-one	860786-18-1	95%	1g	$470.88	2023-08-31
Key Organics Ltd	12T-0219-1MG	4-(3-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one	860786-18-1	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	12T-0219-5MG	4-(3-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one	860786-18-1	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	12T-0219-10MG	4-(3-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one	860786-18-1	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	12T-0219-50MG	4-(3-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one	860786-18-1	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	12T-0219-100MG	4-(3-fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one	860786-18-1	>90%	100mg	£146.00	2025-02-08
abcr	AB296635-100mg	4-(3-Fluorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one; .	860786-18-1		100mg	€283.50	2025-04-16
Ambeed	A118557-1g	4-(3-Fluorophenyl)-1,3-dimethyl-1H-1,2,4-triazol-5(4H)-one	860786-18-1	95+%	1g	$449.0	2025-04-16